1-(4-biphenylylcarbonyl)-4-[3-(trifluoromethyl)phenyl]piperazine

• IUPAC Name: (4-phenylphenyl)-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C24H21F3N2O/c25-24(26,27)21-7-4-8-22(17-21)28-13-15-29(16-14-28)23(30)20-11-9-19(10-12-20)18-5-2-1-3-6-18/h1-12,17H,13-16H2
• InChI Key: ZRLVHBPEEYRQSV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC(=C2)C(F)(F)F)C(=O)C3=CC=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C24H21F3N2O
• Molecular Weight: 410.4 g/mol

Description

1-(4-biphenylylcarbonyl)-4-[3-(trifluoromethyl)phenyl]piperazine, commonly known as TFMPP, is a psychoactive drug that belongs to the piperazine family. TFMPP is a synthetic compound that was first synthesized in the 1990s and has since gained popularity as a recreational drug. TFMPP is a Schedule III controlled substance in the United States and is illegal in many countries. However, TFMPP has also been used in scientific research to investigate its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of TFMPP is not fully understood, but it is believed to act on the serotonin system in the brain. TFMPP is a serotonin receptor agonist, meaning that it binds to and activates serotonin receptors. This leads to an increase in the release of serotonin, a neurotransmitter that is involved in regulating mood, anxiety, and other physiological processes.
Biochemical and Physiological Effects
TFMPP has been shown to have a variety of biochemical and physiological effects. In animal models, TFMPP has been shown to increase locomotor activity, induce hyperthermia, and increase heart rate and blood pressure. TFMPP has also been shown to increase the release of certain hormones, such as cortisol and prolactin. These effects are thought to be mediated by the activation of serotonin receptors in the brain and peripheral nervous system.

Advantages and Limitations for Lab Experiments

TFMPP has several advantages for use in laboratory experiments. It is a relatively inexpensive and easy-to-synthesize compound, making it readily available for research purposes. TFMPP also has a well-characterized mechanism of action, making it a useful tool for studying the serotonin system. However, TFMPP also has several limitations. It has a narrow therapeutic window, meaning that it can be toxic at high doses. TFMPP also has a short half-life, making it difficult to study its long-term effects.

Future Directions

There are several potential future directions for research on TFMPP. One area of interest is the potential use of TFMPP as a model for studying anxiety disorders. TFMPP has been shown to induce anxiety-like behavior in animal models, making it a potentially useful tool for studying the underlying mechanisms of anxiety. Another area of interest is the development of new compounds based on the structure of TFMPP that may have improved therapeutic properties. Finally, further research is needed to fully understand the mechanism of action of TFMPP and its potential therapeutic applications.

Scientific Research Applications

TFMPP has been used in scientific research to investigate its potential therapeutic applications and to understand its mechanism of action. TFMPP has been shown to have anxiogenic effects, meaning that it can induce anxiety-like behavior in animal models. This has led to research into the potential use of TFMPP as a model for studying anxiety disorders. TFMPP has also been investigated for its potential use in treating depression, as it has been shown to increase the levels of certain neurotransmitters in the brain.